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Compound Name: Di-tert-butyl nitroxide

Cat. No.: B8807896 Get Quote

Di-tert-butyl Nitroxide: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Di-tert-butyl nitroxide (DTBN) is a stable organic radical widely utilized in various fields of

chemical and biomedical research. Its persistent radical nature, stemming from the steric

hindrance provided by the two tert-butyl groups, makes it an invaluable tool as a spin label for

Electron Paramagnetic Resonance (EPR) spectroscopy, a radical scavenger in mechanistic

studies, and an initiator in controlled radical polymerization. This technical guide provides an in-

depth overview of the physical, chemical, and spectroscopic properties of Di-tert-butyl
nitroxide, supplemented with detailed experimental protocols and logical diagrams to facilitate

its application in research and development.

Physical Properties
Di-tert-butyl nitroxide is a red-orange liquid at room temperature.[1] While some sources may

describe it as a solid, the consensus from chemical suppliers and the reported boiling point

without a distinct melting point suggest a liquid state under standard conditions.[2][3] Key

physical properties are summarized in Table 1.

Table 1: Physical Properties of Di-tert-butyl Nitroxide
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Property Value Reference(s)

Molecular Formula C₈H₁₈NO [4]

Molecular Weight 144.23 g/mol [4]

Physical State Red-orange liquid [1]

Boiling Point 74-75 °C at 34 mmHg [3][5]

Density 0.877 g/cm³ (rough estimate) [2]

Refractive Index (n20/D) 1.435 (lit.) [3][5]

Flash Point 46 °C (114.8 °F) - closed cup [5]

Solubility

Insoluble in water. Soluble in

organic solvents like pentane

and glyme.[4] Quantitative

solubility data in common

organic solvents is not readily

available.

Chemical Properties
The most prominent chemical feature of Di-tert-butyl nitroxide is its stability as a free radical.

The bulky tert-butyl groups sterically shield the nitroxide radical, preventing rapid dimerization

or reaction with other molecules, thus allowing it to be isolated and handled under normal

laboratory conditions.

Radical Scavenging
DTBN is an effective radical scavenger, reacting with transient radical species to form stable,

non-radical products. This property makes it a valuable tool for studying reaction mechanisms

involving radical intermediates and for inhibiting unwanted radical-driven processes.

Controlled Radical Polymerization
In the field of polymer chemistry, Di-tert-butyl nitroxide serves as a mediating agent in

nitroxide-mediated polymerization (NMP), a type of controlled radical polymerization. It
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reversibly caps the growing polymer chain, allowing for the synthesis of polymers with well-

defined molecular weights and narrow polydispersity.

Spectroscopic Properties
Electron Paramagnetic Resonance (EPR) Spectroscopy
EPR spectroscopy is the most powerful technique for studying Di-tert-butyl nitroxide, owing to

its unpaired electron. The EPR spectrum of DTBN in solution typically consists of a sharp

triplet, arising from the hyperfine coupling of the unpaired electron with the ¹⁴N nucleus (I=1).

The g-value and hyperfine coupling constants are sensitive to the solvent environment.

Table 2: EPR Spectral Parameters for Di-tert-butyl Nitroxide in Benzene Solution at Room

Temperature

Parameter Value

g-factor 2.0060

A(¹⁴N) 15.18 G

A(¹³C) (natural abundance) 4.30 G

Note: G stands for Gauss, a unit of magnetic field strength.

Other Spectroscopic Data
Detailed UV-Vis and IR spectral data for Di-tert-butyl nitroxide are not extensively reported in

the literature. As a colored compound, it is expected to have absorption in the visible region.

The IR spectrum would show characteristic C-H and C-N stretching and bending vibrations.

Experimental Protocols
Synthesis of Di-tert-butyl Nitroxide
A common method for the synthesis of Di-tert-butyl nitroxide involves the reduction of 2-

methyl-2-nitropropane (tert-nitrobutane) with sodium metal in a suitable solvent like 1,2-

dimethoxyethane (glyme). A detailed procedure can be found in Organic Syntheses.[4]
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Experimental Workflow for Synthesis

Mix t-nitrobutane and sodium
in glyme under nitrogen Stir at 25-30°C for ~24 hours Remove glyme under

reduced pressure
Add water and separate

the organic layer
Extract aqueous layer

with pentane
Combine organic layers and wash

with HCl and NaOH Dry over MgSO4 Fractional distillation Di-tert-butyl nitroxide
(red liquid)

Click to download full resolution via product page

Caption: Synthesis of Di-tert-butyl nitroxide.

Purification of Di-tert-butyl Nitroxide
The crude product from the synthesis can be purified by a series of extractions followed by

fractional distillation.[4]

The reddish-brown organic layer is separated from the aqueous layer.

The aqueous layer is extracted multiple times with pentane until the extracts are colorless.

The combined organic layer and pentane extracts are washed with ice-cold dilute

hydrochloric acid and then with cold dilute sodium hydroxide.

The organic solution is dried over anhydrous magnesium sulfate.

The solvent is removed, and the product is purified by fractional distillation under reduced

pressure.

General Protocol for EPR Spectroscopy
The following is a general procedure for obtaining a solution-phase X-band EPR spectrum of

Di-tert-butyl nitroxide.

Experimental Workflow for EPR Spectroscopy
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Prepare a dilute solution of DTBN
(e.g., ~0.1 mM) in the desired solvent

Transfer the solution to a
standard EPR sample tube
(e.g., quartz, ~1-2 mm ID)

Degas the sample by several
freeze-pump-thaw cycles

to remove dissolved oxygen

Place the sample tube in the
EPR spectrometer cavity

Tune the spectrometer to the
resonant frequency of the cavity

Set appropriate spectrometer parameters:
- Microwave frequency (e.g., ~9.5 GHz)

- Microwave power (non-saturating)
- Magnetic field sweep range

- Modulation frequency and amplitude

Acquire the EPR spectrum

Process the data:
- Baseline correction

- Determine g-value and hyperfine
  coupling constants

Click to download full resolution via product page

Caption: General workflow for EPR spectroscopy.

Applications in Research and Drug Development
The unique properties of Di-tert-butyl nitroxide have led to its use in a variety of applications:

Membrane Fluidity and Dynamics: As a spin label, DTBN can be incorporated into lipid

bilayers to probe the fluidity and dynamics of cell membranes.

Protein Structure and Conformation: Site-directed spin labeling with nitroxide derivatives

allows for the measurement of distances within proteins and the study of conformational

changes.

Oxidative Stress Studies: Its radical scavenging properties make it a useful tool for

investigating the role of reactive oxygen species in biological systems and for evaluating the

efficacy of antioxidants.

Drug Delivery: The controlled polymerization initiated by DTBN can be used to synthesize

well-defined polymers for drug delivery applications.

Logical Relationship of DTBN Properties and Applications
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Core Properties

Stable Free Radical Radical Scavenger NMP Initiator

Applications

EPR Spin Labeling Mechanistic Studies Controlled Polymerization Drug Development
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Caption: Core properties and their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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